1-[4-(6-Methyl-1,3-benzothiazol-2-yl)phenyl]-3-(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)-2,5-pyrrolidinedione
1-[4-(6-Methyl-1,3-benzothiazol-2-yl)phenyl]-3-(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)-2,5-pyrrolidinedione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0918663
InChI:
InChI=1S/C28H31N3O2S/c1-17-5-10-21-23(11-17)34-25(29-21)18-6-8-19(9-7-18)31-24(32)12-22(26(31)33)30-16-28(4)14-20(30)13-27(2,3)15-28/h5-11,20,22H,12-16H2,1-4H3
SMILES:
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)N5CC6(CC5CC(C6)(C)C)C
Molecular Formula:
C28H31N3O2S
Molecular Weight:
473.6 g/mol
1-[4-(6-Methyl-1,3-benzothiazol-2-yl)phenyl]-3-(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)-2,5-pyrrolidinedione
CAS No.:
Cat. No.: VC0918663
Molecular Formula: C28H31N3O2S
Molecular Weight: 473.6 g/mol
* For research use only. Not for human or veterinary use.
![1-[4-(6-Methyl-1,3-benzothiazol-2-yl)phenyl]-3-(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)-2,5-pyrrolidinedione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H31N3O2S |
|---|---|
| Molecular Weight | 473.6 g/mol |
| IUPAC Name | 1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-3-(3,3,5-trimethyl-7-azabicyclo[3.2.1]octan-7-yl)pyrrolidine-2,5-dione |
| Standard InChI | InChI=1S/C28H31N3O2S/c1-17-5-10-21-23(11-17)34-25(29-21)18-6-8-19(9-7-18)31-24(32)12-22(26(31)33)30-16-28(4)14-20(30)13-27(2,3)15-28/h5-11,20,22H,12-16H2,1-4H3 |
| Standard InChI Key | XBLLGMLHFNXDKF-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)N5CC6(CC5CC(C6)(C)C)C |
| Canonical SMILES | CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)N5CC6(CC5CC(C6)(C)C)C |
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